4-(3-Formylphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3-formylphenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C15H12O4/c1-19-14-8-12(15(17)18)5-6-13(14)11-4-2-3-10(7-11)9-16/h2-9H,1H3,(H,17,18)
• InChI Key: JKUDPOAMUFKGEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC=CC(=C2)C=O
• Molecular Formula: C15H12O4
• DSSTOX Substance ID: DTXSID80688880
• Molecular Weight: 256.25 g/mol
• CAS RN: 1261889-38-6

Description

4-(3-Formylphenyl)-3-methoxybenzoic acid, or 3FMBA, is a widely studied organic compound with a variety of applications in scientific research. It is a phenolic acid derivative with a molecular weight of 206.27 g/mol and a melting point of 153-155°C. 3FMBA is found in many plants, including the bark of the Chinese medicinal herb, Astragalus membranaceus, and has been used in traditional Chinese medicine for centuries. In modern scientific research, 3FMBA has been used as a reagent for the synthesis of various compounds, as well as for its potential therapeutic effects.

Scientific Research Applications

3FMBA is a versatile compound with a wide range of applications in scientific research. It is used as a reagent in the synthesis of various compounds, such as 4-hydroxybenzaldehyde, 3-methoxybenzoyl chloride, and 3-methoxybenzoyloxybenzaldehyde. 3FMBA has also been studied for its potential therapeutic effects, including its antioxidant and anti-inflammatory properties. It has been used to study the regulation of gene expression, as well as its effects on cell proliferation and apoptosis.

Mechanism of Action

The exact mechanism of action of 3FMBA is still not fully understood. However, it is believed to act as an antioxidant by scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS) and by inhibiting the production of ROS by enzymes such as NADPH oxidases. It is also thought to act as an anti-inflammatory by modulating the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
3FMBA has been studied for its potential therapeutic effects in various biochemical and physiological processes. Studies have shown that it can reduce oxidative stress, inhibit cell proliferation, and induce apoptosis. It has also been shown to have anti-inflammatory effects, as well as to modulate the expression of various genes involved in inflammation and cell proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 3FMBA in laboratory experiments include its availability, low cost, and ease of synthesis. It is also relatively stable, making it suitable for long-term storage. However, there are some limitations to using 3FMBA in laboratory experiments, such as its low solubility in water and its potential toxicity.

Future Directions

Given its potential therapeutic effects, there are many possible future directions for the use of 3FMBA in scientific research. These include further studies on its antioxidant and anti-inflammatory properties, as well as its potential use in the treatment of various diseases. Other possible future directions include the development of new synthesis methods for 3FMBA, as well as the development of new compounds based on 3FMBA.

Synthesis Methods

3FMBA can be synthesized from 4-hydroxybenzaldehyde and 3-methoxybenzoyl chloride in two steps. First, 4-hydroxybenzaldehyde is reacted with 3-methoxybenzoyl chloride in aqueous sodium hydroxide to form 3-methoxybenzoyloxybenzaldehyde. This is then reacted with sodium nitrite and hydrochloric acid to form 3FMBA. This method of synthesis is cost-effective and produces a high yield of 3FMBA in a short amount of time.